![molecular formula C12H15N3O B7555905 5-(2-ethoxyethyl)-3-phenyl-1H-1,2,4-triazole](/img/structure/B7555905.png)
5-(2-ethoxyethyl)-3-phenyl-1H-1,2,4-triazole
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Overview
Description
5-(2-ethoxyethyl)-3-phenyl-1H-1,2,4-triazole, also known as EEPT, is a chemical compound that belongs to the class of triazole compounds. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and materials science.
Mechanism of Action
The exact mechanism of action of 5-(2-ethoxyethyl)-3-phenyl-1H-1,2,4-triazole is not fully understood. However, studies have suggested that it may exert its antitumor activity by inducing apoptosis and inhibiting cell proliferation. It may also inhibit the activity of certain enzymes involved in tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit low toxicity and good biocompatibility, making it a promising candidate for further development as a therapeutic agent. However, more studies are needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 5-(2-ethoxyethyl)-3-phenyl-1H-1,2,4-triazole is its high potency against cancer cells, which makes it a promising candidate for the development of new anticancer drugs. However, its low solubility in water and instability under certain conditions can be a limitation for its use in lab experiments.
Future Directions
There are several future directions for the research and development of 5-(2-ethoxyethyl)-3-phenyl-1H-1,2,4-triazole. These include:
1. Further optimization of the synthesis method to improve the yield and purity of this compound.
2. Investigation of the mechanism of action of this compound to better understand its antitumor activity.
3. Development of new formulations of this compound to improve its solubility and stability.
4. Evaluation of the in vivo efficacy and toxicity of this compound in animal models.
5. Exploration of the potential applications of this compound in other fields, such as agriculture and materials science.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various fields, including medicinal chemistry, agriculture, and materials science. Its high potency against cancer cells and antimicrobial properties make it a promising candidate for further development as a therapeutic agent. However, more studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential limitations for lab experiments.
Synthesis Methods
5-(2-ethoxyethyl)-3-phenyl-1H-1,2,4-triazole can be synthesized through the reaction of 2-ethoxyethylamine and phenylhydrazine with ethyl acetoacetate. The resulting product is then treated with sodium ethoxide to obtain the final compound. The synthesis method has been optimized to yield high purity and yield of this compound.
Scientific Research Applications
5-(2-ethoxyethyl)-3-phenyl-1H-1,2,4-triazole has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and liver cancer. Additionally, this compound has been found to possess antibacterial, antifungal, and antiviral properties, making it a promising candidate for the development of new antimicrobial agents.
properties
IUPAC Name |
5-(2-ethoxyethyl)-3-phenyl-1H-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-2-16-9-8-11-13-12(15-14-11)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWVWQHMESIHANJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC1=NC(=NN1)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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